4-cyano-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-cyano-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide” is a complex organic molecule that contains several functional groups, including a cyano group (-CN), a methoxy group (-OCH3), a pyrimidine ring, a benzene ring, and a sulfonamide group (-SO2NH2). These functional groups suggest that this compound could have a variety of chemical properties and potential uses .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyano group, methoxy group, pyrimidine ring, benzene ring, and sulfonamide group would all contribute to the overall structure .Scientific Research Applications
1. Applications in Vasospasm Prevention and Treatment
A study by Zuccarello et al. (1996) explored the effectiveness of oral treatment with endothelin (ET) A/B receptor antagonist bosentan and the ET A receptor antagonist PD155080 in the prevention of subarachnoid hemorrhage (SAH)-induced delayed cerebral vasospasm. The results supported the potential use of these antagonists, which are structurally related to benzenesulfonamide derivatives, in treating vasospasm resulting from SAH in humans Prevention of subarachnoid hemorrhage-induced cerebral vasospasm by oral administration of endothelin receptor antagonists.
2. Photodynamic Therapy and Cancer Treatment
Benzenesulfonamide derivatives have been studied for their photophysical and photochemical properties in the context of photodynamic therapy, a treatment modality for cancer. Pişkin, Canpolat, and Öztürk (2020) synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds exhibited high singlet oxygen quantum yield, making them promising for Type II photosensitizers in cancer treatment through photodynamic therapy The new zinc phthalocyanine having high singlet oxygen quantum yield substituted with new benzenesulfonamide derivative groups containing schiff base.
3. Synthesis and Characterization of Photophysicochemical Properties
Further research by Öncül, Öztürk, and Pişkin (2021) delved into the synthesis, characterization, and photophysicochemical properties of zinc(II) phthalocyanine with benzenesulfonamide derivative substituents. These compounds displayed suitable photosensitizing abilities, particularly for photocatalytic applications Synthesis, Characterization and Photophysicochemical Properties of Zinc(Ii) Phthalocyanine With New Benzenesulfonamide Derivative Substituents.
4. Potential in Antiproliferative and Anticancer Activities
Studies have also highlighted the potential antiproliferative and anticancer activities of benzenesulfonamide derivatives. Motavallizadeh et al. (2014) prepared novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide derivatives and investigated their in vitro antiproliferative activity against a panel of tumor cell lines. Some compounds showed promising results, indicating the potential for the development of new lead anticancer agents Synthesis and evaluation of antiproliferative activity of substituted N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides.
5. Antimicrobial and Antibacterial Properties
Research by Abbas et al. (2017) focused on the synthesis and biological evaluation of sulfonamide derivatives as antimicrobial agents. The study investigated new derivatives of benzenesulfonamide nucleus hybridized with various substituted pyrazole and thiazole rings, demonstrating promising dual antibacterial and antifungal potency for some derivatives SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS.
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on “4-cyano-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide” would likely depend on its properties and potential applications. This could include further studies to determine its physical and chemical properties, investigations into its potential biological activity, or development of synthesis methods .
Properties
IUPAC Name |
4-cyano-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4O3S/c1-19-12-14-7-10(8-15-12)16-20(17,18)11-4-2-9(6-13)3-5-11/h2-5,7-8,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJRIUFWAKFCQDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=N1)NS(=O)(=O)C2=CC=C(C=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.